Cas no 329778-62-3 ((2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide)
(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
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- Inchi: 1S/C19H18F3NO/c1-12(2)9-14-5-3-13(4-6-14)7-8-19(24)23-18-11-16(21)15(20)10-17(18)22/h3-8,10-12H,9H2,1-2H3,(H,23,24)
- InChI Key: SCFAMLLJBVUCHH-UHFFFAOYSA-N
- SMILES: C(NC1=CC(F)=C(F)C=C1F)(=O)C=CC1=CC=C(CC(C)C)C=C1
(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A953881-1g |
(2E)-3-[4-(2-Methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide |
329778-62-3 | 90% | 1g |
$348.0 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00896122-1g |
(2E)-3-[4-(2-Methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide |
329778-62-3 | 90% | 1g |
¥2394.0 | 2023-03-20 | |
| Key Organics Ltd | JS-1633-1MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | JS-1633-5MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | JS-1633-10MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | JS-1633-20MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 20mg |
£76.00 | 2023-04-17 | |
| Key Organics Ltd | JS-1633-50MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | JS-1633-100MG |
(E)-3-(4-isobutylphenyl)-N-(2,4,5-trifluorophenyl)-2-propenamide |
329778-62-3 | >90% | 100mg |
£146.00 | 2025-02-09 |
(2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide
Research Brief on (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide (CAS: 329778-62-3)
The compound (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide (CAS: 329778-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, providing valuable insights into its potential as a drug candidate.
One of the key areas of interest is the compound's interaction with specific molecular targets. Research indicates that (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide exhibits selective binding to certain receptors involved in inflammatory pathways. This selectivity suggests a potential for reduced off-target effects, a critical factor in drug development. In vitro studies have demonstrated its ability to modulate cytokine production, further supporting its anti-inflammatory properties.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data suggest that the molecule has favorable bioavailability and stability, making it a promising candidate for further development. However, challenges such as metabolic clearance and potential drug-drug interactions require additional investigation to optimize its therapeutic window.
In vivo studies using animal models have provided encouraging results. For instance, in models of chronic inflammation, the compound showed significant efficacy in reducing inflammatory markers and improving clinical outcomes. These findings are particularly relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease, where current treatments often have limited efficacy or significant side effects.
Despite these promising results, several questions remain unanswered. The long-term safety profile of (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide needs to be thoroughly evaluated, and further optimization of its chemical structure may be necessary to enhance its potency and selectivity. Additionally, the potential for resistance development and its impact on efficacy in chronic use scenarios must be addressed.
In conclusion, (2E)-3-[4-(2-methylpropyl)phenyl]-N-(2,4,5-trifluorophenyl)prop-2-enamide represents a promising candidate in the field of anti-inflammatory and metabolic therapeutics. Its unique mechanism of action, combined with favorable pharmacokinetic properties, positions it as a potential lead compound for further drug development. Future research should focus on addressing the remaining challenges to fully realize its therapeutic potential.
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